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Introduction: Core Properties and Nomenclature
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Compound of Interest

Compound Name: 3-Amino-4-bromophenol

Cat. No.: B174537

4-Bromo-3-aminophenol (CAS No: 100367-37-1) is a substituted aromatic compound of
significant interest in the fields of medicinal chemistry and drug development.[1] While
commonly referred to as 3-Amino-4-bromophenol, its systematic IUPAC name is 4-Bromo-3-
aminophenol.[2][3] Its molecular structure incorporates a phenol ring substituted with both an
amino (-NH2) group and a bromine (-Br) atom, making it a versatile chemical intermediate.[1]
The reactive nature of these functional groups allows the molecule to serve as a critical
building block in the synthesis of complex organic frameworks, particularly active
pharmaceutical ingredients (APIs) and novel drug candidates.[1] This guide provides a
comprehensive overview of its chemical properties, synthesis protocols, applications, and
safety considerations for researchers and drug development professionals.

Physicochemical and Computed Properties

The quantitative properties of 4-Bromo-3-aminophenol are essential for its application in
synthetic chemistry. The data, compiled from various chemical databases, are summarized
below.
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Property Value Reference

IUPAC Name 4-Bromo-3-aminophenol [2]

3-Amino-4-bromophenol, 2-
Synonyms . [2]
Bromo-5-hydroxyaniline

CAS Number 100367-37-1 [1]12113]
Molecular Formula CeHeBrNO [2][3]
Molecular Weight 188.02 g/mol [1][2]
Boiling Point 300.1 °C at 760 mmHg [4]
Density 1.768 g/cm3 [4]
Flash Point 135.3°C [4]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 2 [2]
XLogP3 1.8 (2]
Topological Polar Surface Area  46.3 A2 [2]

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-3-aminophenol is a multi-step process that typically begins with a
substituted nitrophenol.[5][6] A common and scalable method involves the diazotization of 3-
nitro-4-aminophenol, followed by a Sandmeyer-type bromination, and concluding with the
reduction of the nitro group.[5][6]

Synthesis Workflow Diagram

The following diagram illustrates the key transformations in the synthesis of 4-Bromo-3-
aminophenol from 3-nitro-4-aminophenol.
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Synthesis Workflow: 4-Bromo-3-aminophenol
3-Nitro-4-aminophenol
(Starting Material)

tep 1

Diazotization
(HBr, NaNO2 @ 0-10°C)

3-Nitrophenol-4-diazonium Salt
(Intermediate)

tep 2

Bromination (Sandmeyer)
(CuBr, HBr @ 40-50°C)

3-Nitro-4-bromophenol
(Intermediate)

Reduction

(Fez20s catalyst, Hydrazine Hydrate)

4-Bromo-3-aminophenol
(Final Product)

Click to download full resolution via product page

Caption: A three-step synthesis pathway for 4-Bromo-3-aminophenol.

Experimental Protocol

The following protocol is a representative synthesis based on patented methodologies.[5][6]
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Step 1: Diazotization Reaction

Dissolve the starting material, 3-nitro-4-aminophenol, in a 40-48% hydrobromic acid solution
(mass ratio of 1:4 to 1:8).[5]

Cool the mixture to a temperature between 0-10°C using an ice bath.[5]

Slowly add an aqueous solution of sodium nitrite (NaNO:z) dropwise to the mixture. The
molar ratio of 3-nitro-4-aminophenol to sodium nitrite should be approximately 1:1.0-1.2.[5]

Maintain the reaction temperature at 0-10°C and continue stirring for 1-3 hours to yield an
aqueous solution of the 3-nitrophenol-4-diazonium salt intermediate.[5]

Step 2: Bromination Reaction (Sandmeyer Reaction)

Prepare a solution of cuprous bromide (CuBr) in aqueous hydrobromic acid.[5][6]

Add the diazonium salt solution from Step 1 dropwise into the cuprous bromide solution
while stirring.[5][6]

Heat the mixture to 40-50°C and maintain the reaction for 1-2 hours.[5][6]
Cool the reaction mixture to 20-25°C to allow for the crystallization of the product.[6]

Isolate the solid 3-nitro-4-bromophenol via filtration.[5][6]

Step 3: Reduction Reaction

Dissolve the 3-nitro-4-bromophenol solid from Step 2 in ethanol (mass ratio of 1:4 to 1:8).[5]
Add a catalyst, such as iron oxide (Fe203).[1][5]
Heat the mixture to a temperature between 50-100°C.[5][6]

Add an 80% aqueous solution of hydrazine hydrate to the heated mixture. The molar ratio of
3-nitro-4-bromophenol to hydrazine hydrate should be between 1:2.5 and 1:3.0.[5]
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» Allow the reaction to proceed for 2-5 hours to yield the final product, 4-Bromo-3-

aminophenol.[5][6]

e The final product can be purified using standard techniques such as recrystallization or

column chromatography.

Applications in Research and Drug Development

4-Bromo-3-aminophenol is a valuable building block in pharmaceutical synthesis due to its

trifunctional nature (amine, hydroxyl, and bromo groups).[1]

Pharmaceutical Intermediate: It serves as a key precursor for synthesizing more complex
molecules and APIs.[1] Its structure allows for a variety of chemical transformations,
including nucleophilic and electrophilic substitutions and cross-coupling reactions, enabling
the construction of diverse molecular architectures.

Protein Degrader Building Blocks: The compound is recognized as a building block for
protein degraders, a class of molecules designed to remove specific disease-causing
proteins.[7]

Oncology Research: Aminophenol derivatives, in general, are important precursors in the

development of oncology drugs. For example, para-aminophenol is a key starting material
for Cabozantinib, a tyrosine kinase inhibitor. The unique substitution pattern of 4-Bromo-3-
aminophenol makes it a candidate for creating novel compounds targeting cancer-related

pathways.

Antimicrobial Research: Schiff bases derived from 4-aminophenol have demonstrated
moderate to strong antimicrobial activities against both Gram-positive and Gram-negative
bacteria, suggesting potential applications in the development of new anti-infective agents.[8]

Safety and Handling

According to safety data sheets, 4-Bromo-3-aminophenol is classified as a hazardous

substance and requires careful handling.[9][10]

e Hazards Identification:
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[e]

Harmful if swallowed (Acute toxicity, Oral, Category 4).[9]

(¢]

Causes skin irritation (Category 2).[9]

[¢]

May cause an allergic skin reaction.[11]

[¢]

Causes serious eye irritation.[12]

[e]

Toxic to aquatic life.[9][12]

o Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[9][10]

o Handling: Avoid breathing dust. Wash skin thoroughly after handling. Do not eat, drink, or
smoke when using this product. Use only outdoors or in a well-ventilated area.[9][12]

o Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[12][13]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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